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Compound of Interest

Compound Name: Tenalisib R Enantiomer

Cat. No.: B1449679

Essential Safety and Handling Guide for
Tenalisib R Enantiomer

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Tenalisib R Enantiomer. Adherence to these procedures
is essential for ensuring personal safety and maintaining a secure laboratory environment.

Chemical Identifier:

» Name: Tenalisib R Enantiomer

e Synonyms: RP6530 R Enantiomer
e CAS Number: 1639417-54-1

Hazard Identification and Safety Precautions

Tenalisib R Enantiomer is a potent phosphoinositide 3-kinase (PI3K) delta and gamma
inhibitor.[1][2] The compound presents several health hazards, and appropriate precautions
must be taken at all times.

Summary of Hazards:

e Harmful if swallowed.[3]
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Suspected of causing cancer.[3]

Suspected of damaging fertility or the unborn child.[3]

May cause damage to organs through single or repeated exposure.[3]

Toxic to aquatic life, with long-lasting effects.[3]

Due to these potential hazards, it is imperative to handle Tenalisib R Enantiomer only after all
safety precautions have been thoroughly reviewed and understood.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following equipment is mandatory when handling Tenalisib R Enantiomer:

PPE Category Specification

Chemical-resistant gloves (e.qg., Nitrile rubber).
Hand Protection Inspect gloves prior to use and dispose of them

properly after handling.

Safety glasses with side-shields or goggles. A
Eye/Face Protection face shield may be required for operations with

a splash hazard.[3]

A lab coat or other protective clothing to prevent
Skin and Body Protection skin contact. Ensure cuffs are tucked into

gloves.

Use in a well-ventilated area. If dusts are
Respiratory Protection generated, a NIOSH-approved respirator may

be necessary.

Operational Plan for Safe Handling

The following step-by-step workflow should be followed to ensure the safe handling of
Tenalisib R Enantiomer from receipt to disposal.
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Caption: Workflow for the safe handling of Tenalisib R Enantiomer.
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Detailed Protocol:
e Preparation:

o Thoroughly read and understand the Safety Data Sheet (SDS) before commencing any
work.[3]

o Put on all required PPE as detailed in the table above.
o Prepare a designated, well-ventilated workspace, preferably within a chemical fume hood.
e Handling:

o When weighing the solid compound, perform the task in a chemical fume hood to avoid
inhalation of any dust. Do not breathe dust.[3]

o For creating stock solutions, Tenalisib R Enantiomer is soluble in DMSO (100 mg/mL).[2]
Use appropriate solvents and be aware of their specific hazards.

o Avoid eating, drinking, or smoking when using this product.[3]
o Storage:
o Store the compound in a securely locked location.[3]
o Storage conditions for the powder are 3 years at -20°C and 2 years at 4°C.[2]
o In solvent, store at -80°C for up to 6 months or -20°C for up to 1 month.[2]

Disposal Plan

Proper disposal of Tenalisib R Enantiomer and any contaminated materials is crucial to
prevent environmental harm.

» Waste Disposal: Dispose of contents and containers in accordance with all local, regional,
national, and international regulations.[3] Do not release into the environment.[3]
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» Spill Management: In the event of a spill, keep unnecessary personnel away.[3] Wear
appropriate protective equipment during clean-up.[3] Prevent the product from entering
drains.[3] For small spills, clean the surface thoroughly to remove residual contamination.[3]
For large spills, stop the flow of material if it is safe to do so and collect the spillage.[3]

Mechanism of Action: PI3K Signaling Pathway

Tenalisib is a potent and selective inhibitor of the delta and gamma isoforms of
phosphoinositide 3-kinase (PI3K).[1][2] The PI3K pathway is a critical signaling cascade
involved in cell proliferation, survival, and differentiation. By inhibiting PI3K& and PI3Ky,
Tenalisib can modulate these cellular processes, which is relevant to its application in research,
particularly in hematologic malignancies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Tenalisib R
Enantiomer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1449679#personal-protective-equipment-for-
handling-tenalisib-r-enantiomer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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